[3-[(4-Tert-butyl-1,3-thiazol-2-yl)carbamoyl]phenyl] acetate

• IUPAC Name: [3-[(4-tert-butyl-1,3-thiazol-2-yl)carbamoyl]phenyl] acetate
• InChI: InChI=1S/C16H18N2O3S/c1-10(19)21-12-7-5-6-11(8-12)14(20)18-15-17-13(9-22-15)16(2,3)4/h5-9H,1-4H3,(H,17,18,20)
• InChI Key: FGZCIBMTWODRIT-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OC1=CC=CC(=C1)C(=O)NC2=NC(=CS2)C(C)(C)C
• Molecular Formula: C16H18N2O3S
• Molecular Weight: 318.4 g/mol

Description

[3-[(4-Tert-butyl-1,3-thiazol-2-yl)carbamoyl]phenyl] acetate is an organic compound that features a thiazole ring, a carbamoyl group, and an acetate ester

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [3-[(4-Tert-butyl-1,3-thiazol-2-yl)carbamoyl]phenyl] acetate typically involves the reaction of 4-tert-butyl-1,3-thiazole-2-amine with 3-isocyanatophenyl acetate under controlled conditions. The reaction is usually carried out in an organic solvent such as dichloromethane or tetrahydrofuran at room temperature. The product is then purified using column chromatography.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of automated reactors and continuous flow systems can enhance the efficiency and yield of the production process. Additionally, the purification process may involve crystallization or distillation techniques to ensure high purity of the final product.

Chemical Reactions Analysis

Types of Reactions

[3-[(4-Tert-butyl-1,3-thiazol-2-yl)carbamoyl]phenyl] acetate can undergo various chemical reactions, including:

Oxidation: The thiazole ring can be oxidized to form sulfoxides or sulfones.

Reduction: The carbamoyl group can be reduced to form amines.

Substitution: The acetate ester can undergo nucleophilic substitution reactions to form different esters or amides.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.

Substitution: Nucleophiles like alcohols or amines can be used under basic conditions to facilitate substitution reactions.

Major Products Formed

Oxidation: Sulfoxides or sulfones.

Reduction: Amines.

Substitution: Different esters or amides depending on the nucleophile used.

Scientific Research Applications

Chemistry

In chemistry, [3-[(4-Tert-butyl-1,3-thiazol-2-yl)carbamoyl]phenyl] acetate is used as a building block for the synthesis of more complex molecules. Its unique structure allows for the creation of diverse chemical libraries for drug discovery and material science.

Biology

In biological research, this compound can be used as a probe to study enzyme interactions and protein-ligand binding. Its thiazole ring is known to interact with various biological targets, making it useful in biochemical assays.

Medicine

In medicine, [3-[(4-Tert-butyl-1,3-thiazol-2-yl)carbamoyl]phenyl] acetate has potential applications as a therapeutic agent. Its ability to modulate biological pathways makes it a candidate for drug development, particularly in the treatment of diseases involving enzyme dysregulation.

Industry

In the industrial sector, this compound can be used in the development of new materials with specific properties. Its chemical stability and reactivity make it suitable for applications in coatings, adhesives, and polymers.

Mechanism of Action

The mechanism of action of [3-[(4-Tert-butyl-1,3-thiazol-2-yl)carbamoyl]phenyl] acetate involves its interaction with specific molecular targets. The thiazole ring can bind to enzyme active sites, inhibiting their activity. The carbamoyl group can form hydrogen bonds with amino acid residues, enhancing binding affinity. These interactions can modulate various biological pathways, leading to therapeutic effects.

Comparison with Similar Compounds

Similar Compounds

Bis(2-ethylhexyl) terephthalate: An organic compound used as a plasticizer with similar ester functionalities.

Knoevenagel Condensation Products: Compounds formed through Knoevenagel condensation reactions, often used in organic synthesis.

Uniqueness

[3-[(4-Tert-butyl-1,3-thiazol-2-yl)carbamoyl]phenyl] acetate is unique due to its combination of a thiazole ring, carbamoyl group, and acetate ester. This combination provides a distinct set of chemical and biological properties, making it versatile for various applications.